methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride
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Overview
Description
Methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride is a chemical compound with a complex structure, characterized by a cyclopropyl ring with multiple methyl groups and an amine group attached to a methyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride typically involves multiple steps, starting with the formation of the cyclopropyl ring followed by the introduction of the amine group. One common synthetic route includes the reaction of 2,2,3,3-tetramethylcyclopropane with methylamine under specific conditions to form the desired compound.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using specialized equipment to ensure purity and yield. The process would be optimized to minimize by-products and maximize efficiency, often involving continuous flow reactors or batch processing.
Chemical Reactions Analysis
Types of Reactions: Methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as potassium permanganate or chromium(VI) oxide may be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride can be employed.
Substitution: Nucleophilic substitution reactions can be facilitated using reagents like halides or tosylates.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
Chemistry: In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: In biological research, methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride may be used to study enzyme interactions or as a probe to investigate biological pathways.
Medicine: Potential medicinal applications include its use as a precursor for pharmaceuticals or as a compound in drug discovery research. Its effects on biological systems can be studied to develop new therapeutic agents.
Industry: In the industrial sector, this compound may find use in the production of specialty chemicals or as a component in advanced materials.
Mechanism of Action
The mechanism by which methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride exerts its effects involves interactions with specific molecular targets. The compound may bind to enzymes or receptors, influencing various biochemical pathways. The exact molecular targets and pathways would depend on the context in which the compound is used.
Comparison with Similar Compounds
2,2,3,3-Tetramethylcyclopropanecarboxylic acid: A cyclic analogue of valproic acid, used in anticonvulsant research.
2,2,3,3-Tetramethylcyclopropyl fentanyl: A synthetic opioid with potential forensic applications.
Uniqueness: Methyl[(2,2,3,3-tetramethylcyclopropyl)methyl]amine hydrochloride is unique due to its specific structural features, which differentiate it from other compounds in its class
This comprehensive overview provides a detailed understanding of this compound, from its synthesis to its applications and mechanisms
Properties
IUPAC Name |
N-methyl-1-(2,2,3,3-tetramethylcyclopropyl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N.ClH/c1-8(2)7(6-10-5)9(8,3)4;/h7,10H,6H2,1-5H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQFCLLXAPRGVFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C1(C)C)CNC)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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